3-(Chloromethyl)piperidine hydrochloride
Overview
Description
3-(Chloromethyl)piperidine hydrochloride, also known as N-(3-chloropropyl)piperidine hydrochloride, is a chemical compound commonly used in scientific research. It is a white crystalline powder that is soluble in water and ethanol. This compound is often used as a precursor in the synthesis of various organic compounds and pharmaceuticals.
Scientific Research Applications
Synthesis and Chemical Transformations
3-(Chloromethyl)piperidine hydrochloride has been employed in various chemical syntheses. For example, it has been used in the synthesis of antiviral and antimicrobial compounds. Mil'grom et al. (1984) utilized chloromethyl B-Morpholinoand Piperidinovin ketones in the synthesis of piperidine derivatives with potential antiviral activity (Mil'grom et al., 1984). Vervisch et al. (2010) demonstrated its use in creating stereodefined piperidines, which were then transformed into amino acids and amino alcohols, showcasing its versatility in organic synthesis (Vervisch et al., 2010).
Development of Sensory Materials
Wang et al. (2014) described the design and synthesis of water-soluble hydrazide-based fluorescent probes using compounds including poly 3-{[1-(2-hydrazino-2-oxoethyl)piperidin-4-ylidene]methyl}thiophene hydrochloride. These probes are sensitive and selective for signaling Cu2+ and Hg2+ in aqueous solutions, indicating its application in the development of sensory materials for environmental and analytical chemistry (Wang et al., 2014).
Crystallography and Molecular Structure Studies
The compound has been used in crystallography and molecular structure analysis. Szafran et al. (2007) characterized 4-Piperidinecarboxylic acid hydrochloride, a related compound, using single crystal X-ray diffraction, revealing insights into its molecular structure and interactions (Szafran et al., 2007).
Pharmacological Research
In pharmacological research, compounds derived from this compound have been explored. Zimmerman et al. (1994) investigated N-substituted-trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines as opioid receptor antagonists, highlighting its potential in developing treatments for gastrointestinal motility disorders (Zimmerman et al., 1994).
Antimicrobial and Antitumor Activities
Aytemir and Ozçelik (2010) synthesized 6-chloromethyl-3-hydroxy-2-substituted 4H-pyran-4-one derivatives, demonstrating significant antimicrobial and potential antiviral activities (Aytemir & Ozçelik, 2010). Additionally, Wang et al. (2009) synthesized and evaluated N-phenethyl-4-hydroxy-4-phenyl piperidine hydrochlorides for their anti-leukemia activity (Wang et al., 2009).
properties
IUPAC Name |
3-(chloromethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12ClN.ClH/c7-4-6-2-1-3-8-5-6;/h6,8H,1-5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOFKRVJEAOUXPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CCl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00735229 |
Source
|
| Record name | 3-(Chloromethyl)piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00735229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3947-52-2 |
Source
|
| Record name | 3-(Chloromethyl)piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00735229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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